1-(Methoxymethyl)-3,4-dihydroisoquinoline

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-(methoxymethyl)-3,4-dihydroisoquinoline
• InChI: InChI=1S/C11H13NO/c1-13-8-11-10-5-3-2-4-9(10)6-7-12-11/h2-5H,6-8H2,1H3
• InChI Key: ONGJRSIGWCRUSA-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NCCC2=CC=CC=C21

Description

1-(Methoxymethyl)-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorous pentoxide (25 g, 0.176 mol) was added to a stirred solution of the product from (a) above (14.47 g, 0.075 mol) in xylene (35 ml) and the resulting mixture heated under reflux for 2.5 hours. The solvent was decanted from the resulting black gum which was triturated with xylene and then, when cool, with ether. Water was then carefully added, with ice-cooling, and the resulting mixture basified with 2M aqueous sodium hydroxide solution and then extracted with ether. The extract was washed with water, dried (MgSO4) and evaporated under reduced pressure to give a brown oil (13.4 g) which was purified by chromatography on silica gel, using ether as eluent, to afford the required compound (5.88 g) as an orange oil. Rf 0.28 (SS 2).